Cas no 77253-23-7 (2-Amino-4-oxo-4-(thiophen-2-yl)butanoic acid)
2-Amino-4-oxo-4-(thiophen-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid
- 2-Amino-4-oxo-4-(thiophen-2-yl)butanoic acid
-
- Inchi: 1S/C8H9NO3S/c9-5(8(11)12)4-6(10)7-2-1-3-13-7/h1-3,5H,4,9H2,(H,11,12)
- InChI Key: XUGCZDJCOYYMLB-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(CC(C(=O)O)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 219
- Topological Polar Surface Area: 109
2-Amino-4-oxo-4-(thiophen-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A191981-100mg |
2-Amino-4-oxo-4-(thiophen-2-yl)butanoic Acid |
77253-23-7 | 100mg |
$ 160.00 | 2022-06-08 | ||
| TRC | A191981-500mg |
2-Amino-4-oxo-4-(thiophen-2-yl)butanoic Acid |
77253-23-7 | 500mg |
$ 590.00 | 2022-06-08 | ||
| TRC | A191981-1g |
2-Amino-4-oxo-4-(thiophen-2-yl)butanoic Acid |
77253-23-7 | 1g |
$ 890.00 | 2022-06-08 | ||
| Enamine | EN300-149122-0.05g |
2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid |
77253-23-7 | 0.05g |
$660.0 | 2023-05-02 | ||
| Enamine | EN300-149122-0.1g |
2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid |
77253-23-7 | 0.1g |
$691.0 | 2023-05-02 | ||
| Enamine | EN300-149122-0.25g |
2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid |
77253-23-7 | 0.25g |
$723.0 | 2023-05-02 | ||
| Enamine | EN300-149122-0.5g |
2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid |
77253-23-7 | 0.5g |
$754.0 | 2023-05-02 | ||
| Enamine | EN300-149122-1.0g |
2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid |
77253-23-7 | 1g |
$785.0 | 2023-05-02 | ||
| Enamine | EN300-149122-2.5g |
2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid |
77253-23-7 | 2.5g |
$1539.0 | 2023-05-02 | ||
| Enamine | EN300-149122-5.0g |
2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid |
77253-23-7 | 5g |
$2277.0 | 2023-05-02 |
2-Amino-4-oxo-4-(thiophen-2-yl)butanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-Amino-4-oxo-4-(thiophen-2-yl)butanoic acid
Introduction to 2-Amino-4-oxo-4-(thiophen-2-yl)butanoic acid (CAS No. 77253-23-7)
2-Amino-4-oxo-4-(thiophen-2-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 77253-23-7, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a thiophene ring appended to a β-keto acid backbone, has garnered attention due to its structural versatility and potential biological activities. The presence of both amino and carboxylic acid functional groups, combined with the aromatic thiophene moiety, makes it a promising candidate for further exploration in drug discovery and synthetic chemistry.
The compound's structure is characterized by a four-carbon chain that terminates in a thiophen-2-yl group, which is attached to the fourth carbon atom of the chain. This carbon also bears a carbonyl group (C=O), contributing to the molecule's reactivity and its potential role as an intermediate in various synthetic pathways. The second carbon of the chain features an amino group (-NH₂), which is typically associated with basic properties and participation in hydrogen bonding interactions.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiophene ring in 2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid is particularly noteworthy, as thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The ability of thiophene-based molecules to interact with biological targets at the molecular level has made them indispensable in modern drug design.
In the context of current research, 2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid has been explored as a precursor for more complex molecules. Its β-keto acid structure suggests potential applications in Michael addition reactions, condensation reactions, and other transformations that are pivotal in organic synthesis. Furthermore, the compound's solubility profile and stability under various conditions make it a valuable building block for medicinal chemists.
The biological activity of this compound has been a subject of interest for several research groups. Preliminary studies have indicated that derivatives of this molecule may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. The precise mechanism of action remains under investigation, but the structural motifs present in 2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid provide a strong foundation for such explorations.
From a synthetic chemistry perspective, the preparation of 2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid involves multi-step processes that often require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted thiophene derivatives and β-keto esters or amides. The choice of reagents and reaction conditions can significantly influence the final product's properties, making process chemistry an integral part of its development.
The compound's role in drug discovery extends beyond its direct application as an active pharmaceutical ingredient (API). It serves as an important intermediate in synthesizing more complex molecules with enhanced pharmacological properties. For instance, its incorporation into peptidomimetics or small-molecule libraries could lead to novel compounds with improved binding affinities and selectivity profiles.
Recent publications have demonstrated the utility of 2-amino-4-oxo-4-(thiophen-2-yl)butanoic acid in designing molecules that target specific disease pathways. Researchers have leveraged its structural features to develop inhibitors of enzymes such as kinases and proteases, which are overexpressed in certain cancers. Additionally, its potential application in modulating immune responses has been explored, particularly in contexts where immune dysregulation plays a critical role.
The synthesis and characterization of 2-amino-4-oxyo 4-(thiophen 2 yl)butanoic acid have also benefited from advancements in analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and purity. These tools have enabled researchers to gain deeper insights into its molecular structure and behavior under various conditions.
In conclusion, 2-amino 4 oxo 4 (thiophen 2 yl)butanoic acid (CAS No. 77253 23 7) represents a fascinating compound with broad applications in pharmaceutical research and synthetic chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in drug discovery efforts aimed at improving human health.
77253-23-7 (2-Amino-4-oxo-4-(thiophen-2-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)